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Compound of Interest

Compound Name:
5-Hydroxybenzothiazole-2-

carboxylic acid

Cat. No.: B1406134 Get Quote

Disclaimer: Publicly available scientific literature and technical data for 5-
Hydroxybenzothiazole-2-carboxylic acid (CAS 1261809-89-5) are limited. This guide

synthesizes the available information on this compound and related benzothiazole derivatives

to provide a comprehensive overview for researchers, scientists, and drug development

professionals. Direct experimental data for this specific compound is sparse, and therefore,

some sections will draw parallels from structurally similar molecules.

Core Compound Information
5-Hydroxybenzothiazole-2-carboxylic acid is a heterocyclic organic compound with the

chemical formula C₈H₅NO₃S.[1] It belongs to the benzothiazole class of compounds, which are

known for their diverse pharmacological activities.
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Property Value

CAS Number 1261809-89-5

Molecular Formula C₈H₅NO₃S

Molecular Weight 195.20 g/mol

IUPAC Name 5-hydroxy-1,3-benzothiazole-2-carboxylic acid

Physical State Solid

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 5-Hydroxybenzothiazole-
2-carboxylic acid is not readily available in the reviewed literature, a common method for

synthesizing hydroxy-substituted benzothiazole carboxylic acids is the reaction of an

aminophenol derivative with a suitable reagent to form the thiazole ring. One potential route is

the Benzoquinone-Cysteine Method, which has been documented for the synthesis of the

isomeric 6-hydroxybenzothiazole-2-carboxylic acid.[1]

Hypothetical Synthetic Workflow (adapted from related
syntheses):
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Step 1: Michael Addition

Step 2: Oxidation

Step 3: Ring Contraction

Step 4: Hydrolysis
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Caption: Hypothetical workflow for the synthesis of 5-Hydroxybenzothiazole-2-carboxylic
acid.

A general procedure for the synthesis of related 2-aminobenzo[d]thiazole-6-carboxylic acid

derivatives involves the cyclization of the corresponding aminobenzoate with potassium

thiocyanate and bromine in acetic acid.[2]
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General Experimental Protocol for Cyclization (for related compounds):

Dissolve the starting aminobenzoate and potassium thiocyanate in glacial acetic acid and stir

at room temperature.

Cool the reaction mixture and add a solution of bromine in acetic acid dropwise.

Allow the reaction to proceed at room temperature overnight.

Neutralize the reaction mixture with an aqueous base (e.g., NH₃ or NaHCO₃) to precipitate

the product.

Isolate the product by filtration, wash with water, and dry.[2]

Potential Biological Activities and Mechanism of
Action
While no specific biological data for 5-Hydroxybenzothiazole-2-carboxylic acid has been

found, the benzothiazole scaffold is a well-known pharmacophore with a wide range of

biological activities, including anticancer and antimicrobial effects.

Anticancer Activity of Benzothiazole Derivatives
Numerous studies have demonstrated the potent anticancer activity of various benzothiazole

derivatives. These compounds often exert their effects through the induction of apoptosis

(programmed cell death).

Quantitative Data for Related Benzothiazole Derivatives (Anticancer Activity):

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7161044/
https://www.benchchem.com/product/b1406134?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1406134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Class Cell Line IC₅₀ (µM) Reference

Benzothiazole-based

amino acid derivatives

MCF-7 (Breast

Cancer)
0.73 - 0.89 [1]

HepG-2 (Liver

Cancer)
2.54 - 2.80 [1]

MDA-MB-231 (Breast

Cancer)
5.45 - 7.28 [1]

Phenylacetamide-

benzothiazole

derivatives

Paraganglioma Cells Low micromolar [3]

Pancreatic Cancer

Cells
Low micromolar [3]

Mechanism of Action: The anticancer activity of benzothiazole derivatives is often mediated

through the mitochondrial intrinsic pathway of apoptosis.[4][5] This pathway is initiated by

various intracellular stresses, leading to the release of cytochrome c from the mitochondria,

which in turn activates a cascade of caspases, ultimately leading to cell death.
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Caption: Mitochondrial intrinsic pathway of apoptosis induced by some benzothiazole

derivatives.

Some benzothiazole derivatives have also been shown to inhibit key signaling molecules

involved in cancer progression, such as VEGFR-2 and EGFR.[1][6]

Antimicrobial Activity of Benzothiazole Derivatives
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Benzothiazole derivatives have also been investigated for their antimicrobial properties against

a range of bacterial and fungal pathogens.

Quantitative Data for Related Benzothiazole Derivatives (Antimicrobial Activity):

Compound Class Microorganism MIC (mg/mL) Reference

Benzothiazolylthiazoli

din-4-one derivatives
E. coli 0.12 [7]

S. aureus 0.12 [7]

P. aeruginosa 0.10 [7]

Conclusion and Future Directions
5-Hydroxybenzothiazole-2-carboxylic acid is a compound with potential for biological activity

based on its structural relationship to other pharmacologically active benzothiazoles. However,

there is a clear lack of specific research on this particular molecule. Future research should

focus on:

Developing and optimizing a synthetic protocol for 5-Hydroxybenzothiazole-2-carboxylic
acid to enable further studies.

Screening for biological activity, particularly anticancer and antimicrobial effects, to determine

its potential as a therapeutic agent.

Investigating its mechanism of action if significant biological activity is observed, including its

effects on cell signaling pathways.

This in-depth guide highlights the current knowledge gap regarding CAS number 1261809-89-5

and aims to provide a foundation for future research into this potentially valuable compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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